1-(3-butenoyl)-N-(3'-chloro-3-biphenylyl)-4-piperidinecarboxamide

• IUPAC Name: 1-but-3-enoyl-N-[3-(3-chlorophenyl)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H23ClN2O2/c1-2-5-21(26)25-12-10-16(11-13-25)22(27)24-20-9-4-7-18(15-20)17-6-3-8-19(23)14-17/h2-4,6-9,14-16H,1,5,10-13H2,(H,24,27)
• InChI Key: PCBCJEULXURVQM-UHFFFAOYSA-N
• Canonical SMILES: C=CCC(=O)N1CCC(CC1)C(=O)NC2=CC=CC(=C2)C3=CC(=CC=C3)Cl
• Molecular Formula: C22H23ClN2O2
• Molecular Weight: 382.9 g/mol

Description

1-(3-butenoyl)-N-(3'-chloro-3-biphenylyl)-4-piperidinecarboxamide is a small molecule that has gained attention for its potential therapeutic applications. It belongs to the class of compounds known as piperidinecarboxamide derivatives, which have been studied extensively for their pharmacological properties.

Mechanism of Action

The mechanism of action of 1-(3-butenoyl)-N-(3'-chloro-3-biphenylyl)-4-piperidinecarboxamide is not fully understood. However, it has been suggested that the compound may exert its pharmacological effects by modulating the activity of certain enzymes and receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that 1-(3-butenoyl)-N-(3'-chloro-3-biphenylyl)-4-piperidinecarboxamide has several biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-butenoyl)-N-(3'-chloro-3-biphenylyl)-4-piperidinecarboxamide in lab experiments is its relatively simple synthesis method. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several potential future directions for research on 1-(3-butenoyl)-N-(3'-chloro-3-biphenylyl)-4-piperidinecarboxamide. For example, further studies could be conducted to elucidate its mechanism of action and identify specific targets for its pharmacological effects. Additionally, the compound could be tested in clinical trials to evaluate its safety and efficacy as a potential therapeutic agent.

Synthesis Methods

The synthesis of 1-(3-butenoyl)-N-(3'-chloro-3-biphenylyl)-4-piperidinecarboxamide involves the reaction of 3'-chloro-3-biphenylcarboxylic acid with 1-(3-butenoyl)-4-piperidone in the presence of a coupling reagent. The resulting product is then purified by column chromatography.

Scientific Research Applications

1-(3-butenoyl)-N-(3'-chloro-3-biphenylyl)-4-piperidinecarboxamide has been studied for its potential therapeutic applications in several areas of research, including cancer, inflammation, and pain management.